![molecular formula C21H32N2O5 B4971973 1-cycloheptyl-4-(3-methoxybenzyl)piperazine oxalate](/img/structure/B4971973.png)
1-cycloheptyl-4-(3-methoxybenzyl)piperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cycloheptyl-4-(3-methoxybenzyl)piperazine oxalate is a chemical compound that belongs to the piperazine class of compounds. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.
Mechanism of Action
The mechanism of action of 1-cycloheptyl-4-(3-methoxybenzyl)piperazine oxalate involves its interaction with various neurotransmitter systems in the brain. It has been shown to selectively inhibit the reuptake of serotonin, leading to an increase in serotonin levels in the brain. It has also been shown to have an antagonistic effect on dopamine receptors, leading to a decrease in dopamine levels in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-cycloheptyl-4-(3-methoxybenzyl)piperazine oxalate include an increase in serotonin levels in the brain, which can lead to improvements in mood and anxiety. It also has a decrease in dopamine levels in the brain, which can lead to a decrease in reward-seeking behavior.
Advantages and Limitations for Lab Experiments
The advantages of using 1-cycloheptyl-4-(3-methoxybenzyl)piperazine oxalate in lab experiments include its selectivity for serotonin reuptake inhibition and its potential as a dopamine receptor antagonist. The limitations include its potential for off-target effects and the need for further research to fully understand its mechanism of action.
Future Directions
For research on 1-cycloheptyl-4-(3-methoxybenzyl)piperazine oxalate include further studies on its mechanism of action and potential therapeutic uses. It may also be used in the study of other neurotransmitter systems in the brain, such as the glutamatergic system. Additionally, further research may explore the potential for combination therapies with other compounds to enhance its therapeutic effects.
Synthesis Methods
The synthesis method for 1-cycloheptyl-4-(3-methoxybenzyl)piperazine oxalate involves the reaction of 1-cycloheptylpiperazine with 3-methoxybenzyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with oxalic acid to yield the final product in the form of a white crystalline powder.
Scientific Research Applications
1-cycloheptyl-4-(3-methoxybenzyl)piperazine oxalate has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to have potential as a selective serotonin reuptake inhibitor (SSRI) and has been used in the study of the serotonergic system. It has also been used in the study of the dopamine system and has been shown to have potential as a dopamine receptor antagonist.
properties
IUPAC Name |
1-cycloheptyl-4-[(3-methoxyphenyl)methyl]piperazine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O.C2H2O4/c1-22-19-10-6-7-17(15-19)16-20-11-13-21(14-12-20)18-8-4-2-3-5-9-18;3-1(4)2(5)6/h6-7,10,15,18H,2-5,8-9,11-14,16H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCHGJABSEZRKLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CCN(CC2)C3CCCCCC3.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cycloheptyl-4-[(3-methoxyphenyl)methyl]piperazine;oxalic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.